Cas no 122861-46-5 (Pyridinium,4-cyclohexyl-1-methyl-)

• Product Name: Pyridinium,4-cyclohexyl-1-methyl-
• CAS No: 122861-46-5
• MF: C₁₂H₁₈N
• MW: 176.27802324295
• CID: 173781
• PubChem ID: 129788
• Update Time: 2025-04-19

Pyridinium,4-cyclohexyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium,4-cyclohexyl-1-methyl-
• 1-methyl-4-cyclohexylpyridinium
• 4-cyclohexyl-1-methylpyridin-1-ium
• 4-cyclohexyl-1-methylpyridinium
• Mcpyridinium
• Pyridinium, 4-cyclohexyl-1-methyl-
• DTXSID00153742
• CHEMBL70909
• 122861-46-5

• Inchi： 1S/C12H18N/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h7-11H,2-6H2,1H3/q+1
• InChI Key： BZUHSKZWFUGXDP-UHFFFAOYSA-N
• SMILES： [N+]1(C)C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 176.14404
• Monoisotopic Mass: 176.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 3.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines N-methylpyridinium compounds